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Compound of Interest

Compound Name: Calcium linoleate

Cat. No.: B024582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
transport of calcium linoleate. The information is compiled from available scientific literature
and standardized testing guidelines to support environmental risk assessments and research
initiatives. The environmental behavior of calcium linoleate is primarily governed by its
dissociation in the environment into calcium ions (Ca?*) and linoleate anions. The calcium ion
joins the natural environmental pool of calcium, while the fate of the substance is determined
by the behavior of the linoleate anion.

Physicochemical Properties

The physicochemical properties of a substance are fundamental to understanding its
environmental distribution. Calcium linoleate is the calcium salt of linoleic acid, a long-chain
fatty acid. As a "calcium soap," its properties, particularly its low water solubility, are critical to
its environmental behavior. Quantitative data for calcium linoleate and its parent acid, linoleic
acid, are summarized below.

Table 1: Physicochemical Properties of Calcium Linoleate and Linoleic Acid
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Property Value Compound Data Type Reference(s)
Molecular Calcium
C36He62Ca0a ] - [1][2]
Formula Linoleate
) Calcium
Molecular Weight  598.95 g/mol ) - [11[2]
Linoleate

3.0 x 10~* mol/L

N Calcium ]
Water Solubility (approx. 179.7 ] Experimental [3]
Linoleate
mg/L)
1.59 mg/L Linoleic Acid Experimental
3.54 x10°° Calcium _
Vapor Pressure . Experimental
mmHg at 25°C Linoleate
LOg Kow
(Octanol-Water ) ) )
N 6.8 Linoleic Acid Calculated [4]
Partition
Coefficient)
11.61 Linoleate Anion Calculated
Log Koc (Sall
Organic Carbon-
Water 6.24 Linoleic Acid Estimated
Partitioning
Coefficient)

Note: The Log Koc was estimated for the parent linoleic acid using the Log Kow and the QSAR
regression equation: Log Koc = 0.903 * Log Kow + 0.094. This value indicates the tendency of
the linoleate anion to adsorb to soil organic matter.

Environmental Fate and Transport

The environmental fate of calcium linoleate is characterized by its partitioning into different
environmental compartments (water, soil, air) and its degradation through biotic and abiotic
processes.
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Dissociation and Transport

In the aquatic environment, calcium linoleate will dissociate into calcium cations (Ca2*) and
two linoleate anions. Calcium is a naturally abundant element and the contribution from
calcium linoleate is not considered environmentally significant.[5] The subsequent transport
and fate are dictated by the properties of the linoleate anion.

 Air: With a very low vapor pressure, calcium linoleate is non-volatile. Volatilization from
water or soil surfaces is not an expected transport pathway.

o Water: The water solubility of calcium linoleate is low.[3] The dissociated linoleate anion is
expected to adsorb to suspended solids and sediment due to its high lipophilicity (high Log
Kow) and high estimated Log Koc.

e Soil: The high estimated Log Koc value (>4.5) suggests that the linoleate anion will be
strongly adsorbed to the organic matter in soil and sediment.[6] According to established
mobility classification schemes, a substance with a Log KoC > 4 is considered to have low
mobility to be immobile.[7] Therefore, leaching into groundwater is expected to be negligible.

Degradation

Degradation is the primary mechanism for the removal of the linoleate anion from the
environment.

» Biotic Degradation: Linoleic acid is classified as readily biodegradable. Studies using
activated sludge have shown 80-100% degradation over 28 days. This indicates that the
linoleate anion will be rapidly and completely biodegraded by microorganisms in soil and
aguatic environments under aerobic conditions. Anaerobic degradation is also expected to
occur, though potentially at a slower rate.[8]

» Abiotic Degradation:

o Hydrolysis: As a salt of a weak acid and a strong base, calcium linoleate exists in a
dissociated state in water. Abiotic hydrolysis of the linoleate anion itself is not a significant
environmental degradation pathway under typical environmental pH ranges (pH 4-9).[9]
[10]
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o Photodegradation: As an unsaturated fatty acid, linoleic acid contains double bonds that
can be susceptible to reaction with photochemically produced hydroxyl radicals and singlet
oxygen in sunlit waters and on soil surfaces.[11] While specific environmental half-lives
are not available, photo-oxidation may contribute to its overall degradation.

Bioaccumulation

The potential for a substance to accumulate in living organisms is a key consideration in
environmental assessment.

 Linoleic acid has a high octanol-water partition coefficient (Log Kow = 6.8), which suggests a
potential for bioaccumulation.

e However, as an essential fatty acid, it is readily metabolized by most organisms for energy or
incorporated into cellular structures.[12]

o An estimated Bioconcentration Factor (BCF) for linoleic acid is 56. This value suggests a
moderate potential for bioconcentration in aquatic organisms. The rapid metabolism and
elimination are expected to limit significant long-term bioaccumulation.

Table 2: Summary of Environmental Fate and Transport of Calcium Linoleate
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Process Compartment Expected Fate Justification

Rapid dissociation into )

] o ) Salt of a weak acid
Dissociation Water Ca?* and linoleate
) and strong base.
anions.
) o Very low vapor
Transport Air Negligible
pressure.
Partitioning to -
) Low water solubility,
Water suspended solids and ]
) high Log Kow.
sediment.

High estimated Log
Sall Immobile Koc; strong adsorption

to organic matter.[7]

_ Linoleic acid passes
) ) Readily ] -

Degradation Soil & Water ) ready biodegradability

Biodegradable

tests.

Water & Soil Surface

Potential for photo-

oxidation.

Unsaturated structure
is susceptible to

photolysis.[11]

Water

Abiotic hydrolysis is

not significant.

Stable under
environmental pH

conditions.[9]

Bioaccumulation

Aquatic Organisms

Moderate potential,
but limited by

metabolism.

BCF of 56; readily
metabolized as a fatty
acid.[12]

Mandatory Visualizations

The following diagrams illustrate the key environmental processes and a typical workflow for

assessing the environmental fate of a substance like calcium linoleate.

Caption: Environmental fate pathway of Calcium Linoleate.

Caption: Workflow for Environmental Fate Assessment.
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Experimental Protocols

The following sections describe the principles of the standardized OECD (Organisation for
Economic Co-operation and Development) test guidelines relevant to determining the
environmental fate parameters of calcium linoleate.

Water Solubility (OECD Guideline 105)

This guideline determines the saturation mass concentration of a substance in water at a given
temperature.[10][13]

 Principle: A known amount of the test substance is equilibrated with water at a constant
temperature. The concentration of the substance in the aqueous phase is then determined
by a suitable analytical method.

e Methodologies:

o Flask Method: Suitable for substances with solubilities above 10 mg/L. A supersaturated
solution is created by adding an excess of the substance to water in a flask. The mixture is
agitated at a constant temperature for a sufficient time to reach equilibrium (typically 24-48
hours). After equilibration, the mixture is centrifuged or filtered to remove undissolved
particles, and the concentration in the clear aqueous phase is measured.[14][15]

o Column Elution Method: Suitable for substances with solubilities below 10 mg/L. A column
is packed with an inert support material coated with an excess of the test substance.
Water is pumped through the column at a slow, constant rate. The eluate is collected in
fractions, and the concentration of the substance is measured until a plateau is reached,
indicating saturation.[13][14]

o Key Parameters: Test temperature (e.g., 20°C), equilibration time, analytical method for

quantification, pH.

Soil Adsorption/Desorption (OECD Guideline 106)

This guideline is used to determine the adsorption coefficient (Ke or Ke) and the organic
carbon-normalized adsorption coefficient (Koc), which indicate the mobility of a chemical in soil.
[16][17]
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 Principle: An aqueous solution of the test substance is added to a soil sample of known
mass and characteristics. The mixture is agitated in a batch system until equilibrium is
reached. The concentration of the substance remaining in the agueous phase is measured.
The amount adsorbed to the soil is calculated by the difference from the initial concentration.

e Methodology (Batch Equilibrium Method):

o Preliminary Test (Tier 1): A preliminary test is conducted to determine the optimal soil-to-
solution ratio, the time required to reach equilibrium, and to check for potential degradation
or adsorption to the test vessel walls.[16][17]

o Screening Test (Tier 2): Adsorption is studied at a single concentration across multiple
(typically five) different soil types that vary in organic carbon content, clay content, and pH.
This allows for the calculation of Ke and Koc for each soil type.[18]

o Desorption/Isotherm Studies (Tier 3): To assess the reversibility of adsorption, a
desorption phase can be conducted by replacing a portion of the equilibrated aqueous
phase with fresh solution and re-equilibrating. Adsorption isotherms can also be generated
by running the experiment at multiple concentrations to determine the Freundlich
adsorption coefficient (Ke).[17][18]

e Analysis: The concentration of the test substance in the aqueous phase is typically
measured using methods like HPLC or LC-MS. For radiolabelled substances, liquid
scintillation counting is used.[19]

Ready Biodegradability (OECD Guideline 301)

This set of guidelines provides screening methods to determine if a chemical is "readily
biodegradable,” meaning it is expected to undergo rapid and ultimate degradation in the
environment.[9][20]

e Principle: A small amount of the test substance is dissolved in an aqueous mineral medium,
which is then inoculated with microorganisms (e.g., from activated sludge). The mixture is
incubated under aerobic conditions in the dark for 28 days. Biodegradation is monitored by
measuring the consumption of oxygen or the production of carbon dioxide.[21][22]

e Common Methods:
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o CO:2 Evolution Test (OECD 301B): Measures the amount of COz produced during the
degradation of the test substance. The cumulative COz is compared to the theoretical
maximum (ThCOz2).[21]

o Manometric Respirometry Test (OECD 301F): Measures the oxygen consumed by the
microorganisms during degradation. The uptake is compared to the theoretical oxygen
demand (ThOD).

o Pass Criteria: A substance is considered readily biodegradable if it achieves >60% of its
ThOD or ThCO2z within a 10-day window during the 28-day test period. The 10-day window
begins when 10% of the theoretical maximum has been reached.[9][21]

n-Octanol/Water Partition Coefficient (OECD Guideline
107)

This guideline describes the shake-flask method for determining the octanol-water partition
coefficient (Kow or Pow), a key indicator of a substance's lipophilicity and bioaccumulation
potential.[11]

 Principle: The Kow is the ratio of a chemical's concentration in the octanol phase to its
concentration in the aqueous phase of a two-phase system at equilibrium.

o Methodology (Shake Flask Method):

o A solution of the test substance is prepared in either n-octanol or water (whichever is more
suitable).

o Measured volumes of n-octanol and water are placed in a vessel with a known amount of
the test substance. For ionizable substances like linoleic acid, the agueous phase should
be buffered to a pH where the neutral form dominates.

o The vessel is agitated (shaken) at a constant temperature until equilibrium is achieved.

o The two phases are separated, typically by centrifugation, to prevent emulsion formation.
[11]
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o The concentration of the test substance in both the n-octanol and water phases is
accurately measured using a suitable analytical technique (e.g., GC, HPLC).

o The Kow is calculated as the ratio of the concentration in the octanol phase to the
concentration in the aqueous phase. The result is typically expressed as its logarithm (Log
Kow). The test is usually performed with varying solvent ratios to ensure consistency.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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